Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-55-9x300.png)
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
- N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
- N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
- DTXSID20150935
- Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
- 115041-55-9
- BRN 5156615
-
- InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
- SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 414.1979
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 414.19771400g/mol
- Heavy Atom Count: 29
- Complexity: 594
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 66.48
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature
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L. Lei,N. Li,X. Yang,Z. L. Liu,H. Q. Zhang,Y. Yu Anal. Methods, 2014,6, 3674-3681
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Shao-Wu Zhang,Dong-Dong Shao,Song-Yao Zhang,Yi-Bin Wang Mol. BioSyst., 2014,10, 1400-1408
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Yadong Zhang,Yuzhen Liu,Zhaoshun Meng,Cai Ning,Chuanyun Xiao,Kaiming Deng,Purusottam Jena Phys. Chem. Chem. Phys., 2018,20, 17599-17605
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Thouraya Mehdoui,Jean-Claude Berthet,Pierre Thuéry,Michel Ephritikhine Dalton Trans., 2004, 579-590
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Andrey D. Ishkildin,Andrey A. Kistanov,Artem A. Izosimov Phys. Chem. Chem. Phys., 2023,25, 24060-24068
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Kexin Zhang,Naixin Liang,Zewen Wei Nanoscale, 2023,15, 13834-13841
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Qiong Wang,Miaoqiang Lyu,Meng Zhang,Jung-Ho Yun,Lianzhou Wang J. Mater. Chem. A, 2017,5, 902-909
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Viljar Palmre,Enn Lust,Alar Jänes,Mihkel Koel,Anna-Liisa Peikolainen,Janno Torop,Urmas Johanson,Alvo Aabloo J. Mater. Chem., 2011,21, 2577-2583
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Meiling Chen,Fei Liu,Haining Na,Jin Zhu RSC Adv., 2017,7, 55418-55426
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10. Perovskite Al-SrTiO3 semiconductor electrolyte with superionic conduction in ceramic fuel cells†M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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